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Compound of Interest

Compound Name: Gefitinib hydrochloride

Cat. No.: B1663636 Get Quote

Introduction
Gefitinib is a selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase,

which is a key component in signaling pathways that regulate cell proliferation, survival, and

angiogenesis.[1] It competitively blocks the ATP binding site on the enzyme, thereby inhibiting

downstream signaling.[1] Accurate and consistent preparation of Gefitinib solutions is crucial

for reproducible experimental results in cancer research, particularly in the study of non-small

cell lung cancer.[1] This document provides a detailed protocol for the dissolution of Gefitinib
hydrochloride in dimethyl sulfoxide (DMSO) to prepare stock solutions for in vitro and in vivo

studies.

Data Presentation: Physicochemical Properties and
Solubility
A summary of the key chemical and physical properties of Gefitinib, along with its solubility in

various solvents, is provided in the table below.
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Property Value References

Synonyms ZD1839, Iressa [1]

Molecular Formula C₂₂H₂₄ClFN₄O₃ [1][2]

Molecular Weight 446.9 g/mol [1][2]

Appearance
Crystalline solid, White to tan

powder
[1][2]

Melting Point 119-120°C [1]

Solubility in DMSO
~20 mg/mL, up to 89 mg/mL at

25°C
[1][2][3]

Solubility in Ethanol ~0.3 mg/mL [1][2][4]

Solubility in Water
Sparingly soluble (<1 mg/mL at

25°C)
[1]

Solubility in 1:1 DMSO:PBS

(pH 7.2)
~0.5 mg/mL [1][2][4]

Experimental Protocol: Preparation of a 10 mM
Gefitinib Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Gefitinib in DMSO.

Materials
Gefitinib hydrochloride powder

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Pre-weighing Calculation
To prepare a 10 mM stock solution, the required amount of Gefitinib and DMSO must be

calculated. For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 446.9 g/mol * (1000 mg / 1 g) = 4.469 mg

Therefore, you will need to weigh out 4.469 mg of Gefitinib and dissolve it in 1 mL of DMSO.[1]

Preparation Procedure
Under a chemical fume hood, carefully weigh the calculated amount of Gefitinib powder.

Transfer the powder into a sterile microcentrifuge tube.

Add the corresponding volume of anhydrous DMSO to the tube.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.[1][5]

If necessary, gentle warming in a 37°C water bath can aid in dissolution.[1]

Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage
Stock Solution: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.[1] Clearly label each aliquot with the

compound name, concentration, solvent, and date of preparation. Store the DMSO stock

solution at -20°C. It is reported to be stable for up to 3 months.[5][6]

Aqueous Solutions: It is not recommended to store aqueous solutions of Gefitinib for more

than one day.[2][4]

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing a Gefitinib stock solution.
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Preparation of 10 mM Gefitinib Stock Solution

1. Weigh 4.469 mg of Gefitinib HCl powder

2. Transfer to a sterile microcentrifuge tube

3. Add 1 mL of anhydrous DMSO

4. Vortex until completely dissolved
(Warm to 37°C if necessary)

5. Visually inspect for clarity

6. Aliquot into single-use tubes

7. Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM Gefitinib stock solution in DMSO.

Signaling Pathway
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Gefitinib functions by inhibiting the tyrosine kinase activity of the Epidermal Growth Factor

Receptor (EGFR). The diagram below provides a simplified overview of the EGFR signaling

pathway and the point of inhibition by Gefitinib.

EGFR Signaling Pathway and Gefitinib Inhibition
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Caption: Simplified EGFR signaling pathway and the inhibitory action of Gefitinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
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hydrochloride-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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